Cas no 82647-08-3 (Ethanone,1-[4-(3-ethyl-2-triazen-1-yl)phenyl]-)

Ethanone,1-[4-(3-ethyl-2-triazen-1-yl)phenyl]- structure
82647-08-3 structure
Product name:Ethanone,1-[4-(3-ethyl-2-triazen-1-yl)phenyl]-
CAS No:82647-08-3
MF:C10H13N3O
MW:191.22972
CID:733282
PubChem ID:327726

Ethanone,1-[4-(3-ethyl-2-triazen-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[4-(3-ethyl-2-triazen-1-yl)phenyl]-
    • 1-[4-(2-ethyliminohydrazinyl)phenyl]ethanone
    • CHEMBL334232
    • NSC-303840
    • NSC303840
    • 82647-08-3
    • DTXSID90316501
    • Inchi: InChI=1S/C10H13N3O/c1-3-11-13-12-10-6-4-9(5-7-10)8(2)14/h4-7H,3H2,1-2H3,(H,11,12)
    • InChI Key: AMINNPAACQHTJG-UHFFFAOYSA-N
    • SMILES: CCN=NNC1=CC=C(C=C1)C(=O)C

Computed Properties

  • Exact Mass: 191.105862047g/mol
  • Monoisotopic Mass: 191.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 53.8Ų

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